Cas no 1804870-03-8 (3-Amino-5-chloro-4-(trifluoromethyl)thioanisole)

• Product Name: 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole
• CAS No: 1804870-03-8
• MF: C₈H₇ClF₃NS
• MW: 241.661090135574
• CID: 4820614
• Update Time: 2025-06-11

3-Amino-5-chloro-4-(trifluoromethyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole

• Inchi： 1S/C8H7ClF3NS/c1-14-4-2-5(9)7(6(13)3-4)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： VSOGKHHUVFMXKF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(F)(F)F)N)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3

Additional information on 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole

Introduction to 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole (CAS No. 1804870-03-8)

3-Amino-5-chloro-4-(trifluoromethyl)thioanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1804870-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylaminothiophenones, characterized by its structural features including an amino group, a chloro substituent, and a trifluoromethylthio moiety attached to an anisole backbone. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization in drug discovery programs.

The molecular structure of 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole consists of a benzene ring substituted with a chlorine atom at the 5-position, an amino group at the 3-position, and a trifluoromethylthio group at the 4-position. The presence of these electron-withdrawing and electron-donating groups influences its reactivity and interaction with biological targets. Specifically, the amino group can participate in hydrogen bonding, enhancing binding affinity to protein receptors, while the chloro and trifluoromethylthio groups introduce electronic effects that modulate metabolic stability and pharmacokinetic profiles.

In recent years, there has been growing interest in arylaminothiophenones due to their potential applications in medicinal chemistry. The structural motif is found in several biologically active compounds, including kinase inhibitors and antimicrobial agents. For instance, derivatives of this class have been explored for their ability to modulate enzyme activity by targeting specific residues within active sites. The trifluoromethyl group, in particular, is well-known for its ability to enhance binding affinity and metabolic stability, a feature that has been leveraged in the design of next-generation therapeutics.

Recent studies have highlighted the utility of 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole as a building block for synthesizing novel heterocyclic compounds. Researchers have demonstrated its role in constructing thiazolo[5,4-d]pyrimidines and benzothiazepines, which are known for their pharmacological activities. For example, thiazolo[5,4-d]pyrimidine derivatives have shown promise as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. The incorporation of the trifluoromethylthio group into these scaffolds has been shown to improve solubility and cell permeability, critical factors for drug-like properties.

The chloro substituent in 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole also plays a crucial role in dictating its chemical behavior. Chlorinated aromatic compounds are frequently employed as intermediates in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups at specific positions on the aromatic ring, expanding the library of possible derivatives. Such synthetic versatility makes this compound an attractive starting point for medicinal chemists seeking to develop structurally diverse candidates.

From a computational chemistry perspective, the electronic properties of 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole have been extensively studied using density functional theory (DFT) calculations. These studies reveal that the presence of the amino and trifluoromethylthio groups creates regions of both electron-rich and electron-poor character on the molecule. This dual functionality allows for selective interactions with biological targets, making it a versatile scaffold for designing molecules with tailored pharmacological profiles. Additionally, the chloro group contributes to dipole moments that can influence solvation effects during binding interactions.

In clinical research, analogs of 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole have been investigated for their potential therapeutic applications. For example, modifications at the 5-position chloro substituent have led to compounds with enhanced activity against certain cancer cell lines. The ability to fine-tune electronic distributions through strategic substitutions has enabled researchers to optimize potency while minimizing off-target effects. Such findings underscore the importance of understanding structure-activity relationships (SAR) when designing new drug candidates.

The agrochemical sector has also recognized the value of this compound as a precursor for developing novel pesticides. Arylaminothiophenones exhibit herbicidal and fungicidal properties due to their ability to disrupt essential metabolic pathways in plants and fungi. The incorporation of halogenated and fluorinated groups enhances bioavailability and resistance management properties in crop protection agents. Recent patents describe synthetic routes that utilize 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole as a key intermediate in producing next-generation agrochemicals with improved efficacy.

Synthetic methodologies for preparing 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole have been refined over time to achieve high yields and purity levels suitable for industrial applications. Common approaches involve multi-step sequences starting from commercially available anisole derivatives. For instance, nucleophilic aromatic substitution reactions can be employed to introduce chlorine at the 5-position followed by selective functionalization at other positions using palladium-catalyzed cross-coupling or metal-halogen exchange reactions. Advances in catalytic systems have further streamlined these processes, reducing reaction times and improving atom economy.

The safety profile of 3-Amino-5-chloro-4-(trifluoromethyl)thioanisole is another critical consideration during its handling and application. While not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure through inhalation or skin contact due to potential irritant properties common among organic intermediates. Storage conditions should adhere to standard chemical guidelines to maintain stability and prevent degradation over time.

In conclusion,3-Amino-5-chloro-4-(trifluoromethyl)thioanisole (CAS No. 1804870-03-8) represents a structurally intriguing compound with broad applicability across pharmaceuticals and agrochemicals industries. Its unique combination of functional groups offers synthetic flexibility while presenting opportunities for developing bioactive molecules with enhanced pharmacological properties such as improved metabolic stability or targeted receptor interactions marked by its structural components including; *amino*; *chloro*; *trifluoromethyl*; *thioanisole* . Continued research into derivatives will likely uncover further innovative uses for this versatile intermediate.